Cas no 1592-36-5 ([1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2))
1592-36-5 structure
Product Name:[1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2)
CAS No:1592-36-5
MF:C12H14Cl2N2O2
MW:289.157761096954
CID:192242
PubChem ID:5284383
Update Time:2025-04-19
[1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2)
- 2-amino-5-(4-amino-3-hydroxyphenyl)phenol,dihydrochloride
- SCHEMBL8646655
- 3,3'-Dihydroxybenzidine dihydrochloride
- 4,4'-Diamino-[1,1'-biphenyl]-3,3'-diol dihydrochloride
- 1592-36-5
- DTXSID2020476
- 3,3'-Dihydroxybenzidine.2HCl
- 4,4'-diaminobiphenyl-3,3'-diol dihydrochloride
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- Inchi: 1S/C12H12N2O2.2ClH/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8;;/h1-6,15-16H,13-14H2;2*1H
- InChI Key: NSOANHVQCDKCHX-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)N)N
Computed Properties
- Exact Mass: 288.04342
- Monoisotopic Mass: 288.043233
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.5
Experimental Properties
- Boiling Point: 440.7°C at 760 mmHg
- Flash Point: 220.3°C
- PSA: 92.5
[1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
1592-36-5 ([1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2)) Related Products
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